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Compound of Interest

Compound Name: Methyl 2,2-dichloropropionate

Cat. No.: B100798

An In-depth Technical Guide to the Synthesis and Properties of Methyl 2,2-
dichloropropionate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2,2-dichloropropionate (CAS No. 17640-02-7), also known as Dalapon-methyl, is a
chlorinated ester of propionic acid.[1][2] Its structural features make it a potentially useful
intermediate in organic synthesis for the introduction of a gem-dichloro-substituted propyl
moiety. This document provides a comprehensive overview of its synthesis, physical and
chemical properties, and safety information, tailored for a technical audience.

Synthesis of Methyl 2,2-dichloropropionate

The most direct and common method for the synthesis of Methyl 2,2-dichloropropionate is
the acid-catalyzed esterification of 2,2-dichloropropionic acid with methanol. This reaction, a
classic Fischer esterification, involves the protonation of the carboxylic acid, followed by
nucleophilic attack from methanol and subsequent dehydration to yield the ester.

General Reaction Scheme

CHs3CCIl2COOH + CHsOH = [H* catalyst] & CH3CCIl2COOCHSs + H20

(2,2-Dichloropropionic Acid + Methanol = Methyl 2,2-dichloropropionate + Water)
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Synthesis Workflow Diagram

The overall process from starting materials to the purified product can be visualized as follows:

Figure 1: General Synthesis Workflow
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Caption: Figure 1: General Synthesis Workflow

Detailed Experimental Protocol (Fischer Esterification)

This protocol is a representative procedure based on the principles of Fischer esterification for
converting carboxylic acids to esters.[3][4]

Materials:

e 2,2-Dichloropropionic acid (1.0 mol, 142.96 g)[5]

o Anhydrous Methanol (used as solvent and reagent, ~10-20 mol excess)
e Concentrated Sulfuric Acid (catalyst, ~2-5% of the acid weight)

» Saturated Sodium Bicarbonate solution

o Saturated Sodium Chloride solution (Brine)

e Anhydrous Magnesium Sulfate or Sodium Sulfate

« Organic solvent for extraction (e.g., Diethyl ether or Dichloromethane)
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 2,2-dichloropropionic acid.
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» Add a significant excess of anhydrous methanol to the flask. Methanol acts as both a
reagent and the solvent, and using it in excess helps to drive the equilibrium towards the
product side.

o Catalyst Addition: Carefully and slowly add concentrated sulfuric acid to the stirring mixture.
The addition is exothermic and should be done with caution.

o Reaction: Heat the mixture to a gentle reflux. The reaction progress can be monitored by
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting carboxylic
acid is consumed.

o Workup - Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully pour the reaction mixture into a beaker containing ice water.

o Neutralization: Slowly add a saturated solution of sodium bicarbonate to neutralize the
excess sulfuric acid and any unreacted 2,2-dichloropropionic acid. Perform this step
cautiously due to CO:z evolution. Continue addition until the aqueous layer is neutral or
slightly basic.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an
organic solvent (e.g., diethyl ether) two to three times. Combine the organic layers.

» Washing & Drying: Wash the combined organic layers with water and then with brine to
remove residual water-soluble impurities. Dry the organic layer over an anhydrous drying
agent like magnesium sulfate, then filter.

o Solvent Removal & Purification: Remove the bulk of the solvent using a rotary evaporator.
The resulting crude product can be purified by fractional distillation under reduced pressure
to yield pure Methyl 2,2-dichloropropionate.

Physical and Chemical Properties

The known physical and chemical properties of Methyl 2,2-dichloropropionate are
summarized below.
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Property Value Reference(s)
Molecular Formula C4HeCIl202 [1][6]
Molecular Weight 157.00 g/mol [1]

CAS Number 17640-02-7 [1][2]
Appearance Colorless Liquid

Boiling Point 39-40 °C @ 15 Torr [1]

Density 1.2934 g/cm3 [1]

Flash Point 40 °C [1]

Synonyms Dalapon-methyl, Methyl 2,2- (2]

dichloropropanoate

Spectroscopic Data (Predicted)

Experimental spectroscopic data for Methyl 2,2-dichloropropionate is not readily available in

public databases. The following are predicted characteristics based on the molecule's

structure.
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Technique

Predicted Signals

1H NMR

Two singlets are expected: * A singlet around
3.8-4.0 ppm for the ester methyl protons (-
COOCHS3). * A singlet around 2.2-2.4 ppm for
the C3 methyl protons (CHs-CCl2). The signal
for 2,2-dichloropropane (CHsCCI2CHs) appears
at 2.21 ppm.[7]

13C NMR

Four distinct signals are expected: ¢ A signal for
the carbonyl carbon (-C=0) around 165-170
ppm. ¢ A signal for the quaternary C2 carbon (-
CCl2) around 80-90 ppm. « A signal for the ester
methyl carbon (-OCHs) around 50-55 ppm. « A
signal for the C3 methyl carbon (CHs-CCl2)
around 30-35 ppm.

Key absorption bands are expected: « A strong,
sharp C=0 (ester carbonyl) stretch around
1740-1760 cm™1, « C-O (ester) stretches in the
1100-1300 cm~1 region. « C-Cl stretches in the
600-800 cm~1 region. « C-H (aliphatic) stretches
just below 3000 cm™1,

Purification

The primary method for purifying Methyl 2,2-dichloropropionate is fractional distillation,

typically under reduced pressure to prevent decomposition at high temperatures.

Purification Workflow Diagram
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Figure 2: Purification by Fractional Distillation
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Caption: Figure 2: Purification by Fractional Distillation

Safety and Handling

Based on available data for Dalapon-methyl ester, the compound presents several hazards.

e Hazard Statements: H226 (Flammable liquid and vapor), H302 (Harmful if swallowed), H315
(Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory
irritation).[1]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[1]

» Handling: Should be handled in a well-ventilated fume hood. Avoid contact with skin, eyes,
and clothing. Keep away from heat, sparks, and open flames. Store in a cool, dry place.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100798#synthesis-and-properties-of-methyl-2-2-
dichloropropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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